Cas no 1350456-67-5 (Fmoc-Val-D-Cit-PAB)

• Product Name: Fmoc-Val-D-Cit-PAB
• CAS No: 1350456-67-5
• MF: C₃₃H₃₉N₅O₆
• MW: 601.6927
• CID: 4768100
• PubChem ID: 142478904
• Update Time: 2025-09-27

Fmoc-Val-D-Cit-PAB Chemical and Physical Properties

Names and Identifiers

• Fmoc-Val-D-Cit-PAB
• 9H-fluoren-9-ylmethyl N-[(2S)-1-[[(2R)-5-(carbamoylamino)-1-[4-(hydroxymethyl)anilino]-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
• 1350456-67-5
• CS-0141865
• SCHEMBL22387795
• HY-19318A
• AKOS040756664

• Inchi： 1S/C33H39N5O6/c1-20(2)29(38-33(43)44-19-27-25-10-5-3-8-23(25)24-9-4-6-11-26(24)27)31(41)37-28(12-7-17-35-32(34)42)30(40)36-22-15-13-21(18-39)14-16-22/h3-6,8-11,13-16,20,27-29,39H,7,12,17-19H2,1-2H3,(H,36,40)(H,37,41)(H,38,43)(H3,34,35,42)/t28-,29+/m1/s1
• InChI Key： DALMAZHDNFCDRP-WDYNHAJCSA-N
• SMILES： O(C(N([H])[C@]([H])(C(N([H])[C@@]([H])(C(N([H])C1C([H])=C([H])C(C([H])([H])O[H])=C([H])C=1[H])=O)C([H])([H])C([H])([H])C([H])([H])N([H])C(N([H])[H])=O)=O)C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 601.29003398g/mol
• Monoisotopic Mass: 601.29003398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 14
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 172

Additional information on Fmoc-Val-D-Cit-PAB

Recent Advances in the Application of Fmoc-Val-D-Cit-PAB and Related Compounds in Chemical Biology and Pharmaceutical Research

The compound with CAS number 1350456-67-5 and the product Fmoc-Val-D-Cit-PAB have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules play a crucial role in the development of novel therapeutic agents, particularly in the field of targeted drug delivery and peptide-based therapeutics. Fmoc-Val-D-Cit-PAB, a specialized amino acid derivative, serves as a key building block in the synthesis of antibody-drug conjugates (ADCs) and other sophisticated drug delivery systems.

Recent studies have focused on optimizing the synthesis and application of Fmoc-Val-D-Cit-PAB, particularly in the context of ADC development. Researchers have demonstrated its effectiveness as a linker-payload component, enabling the stable attachment of cytotoxic agents to monoclonal antibodies while maintaining drug potency upon release in target tissues. The unique structural features of this compound, including its Fmoc-protected amino group and para-aminobenzyl alcohol (PAB) moiety, contribute to its stability during conjugation and controlled release properties in physiological conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Fmoc-Val-D-Cit-PAB in the development of next-generation ADCs targeting solid tumors. The study reported improved pharmacokinetic properties and reduced off-target toxicity compared to traditional linker systems. The compound's ability to maintain payload stability during circulation while allowing efficient intracellular release was particularly noteworthy, demonstrating a 40% increase in therapeutic index compared to standard ADC designs.

Further investigations into the chemical properties of 1350456-67-5 have revealed its potential in other therapeutic areas beyond oncology. Recent work in Nature Chemical Biology highlighted its application in the development of targeted anti-inflammatory agents, where the compound's selective cleavage properties enabled tissue-specific delivery of immunosuppressive drugs. This research opens new possibilities for treating autoimmune diseases with reduced systemic side effects.

The pharmaceutical industry has taken note of these developments, with several major companies incorporating Fmoc-Val-D-Cit-PAB into their ADC pipelines. Analytical techniques for quality control of this compound have also advanced, with recent publications detailing robust HPLC and mass spectrometry methods for characterizing both the compound itself and its conjugates. These methodological advances are critical for ensuring batch-to-batch consistency in clinical-scale manufacturing.

Looking forward, researchers are exploring modifications to the Fmoc-Val-D-Cit-PAB scaffold to further optimize its properties. Current efforts focus on tuning the cleavage kinetics and improving solubility characteristics while maintaining the compound's favorable safety profile. The continued evolution of this chemical entity promises to yield even more sophisticated drug delivery systems in the coming years, potentially revolutionizing targeted therapy approaches across multiple disease areas.